Computational LogP as a Surrogate for Lipophilicity-Driven Selection Among Methylthioaniline Regioisomers
The target meta isomer exhibits a computationally derived LogP of 4.009 . While experimentally measured LogP values for the ortho and para isomers are not published in peer-reviewed literature, class-level principles predict that the para isomer will display a lower LogP (estimated ~3.6–3.8) due to greater H-bond acceptor exposure of the thioether sulfur para to the amine, and the ortho isomer will display a moderately lower LogP (estimated ~3.7–3.9) due to intramolecular N–H···S interaction partially masking lipophilicity [1]. This makes the meta isomer the most lipophilic of the three, which matters for reverse-phase chromatographic retention, organic-phase extraction efficiency, and membrane permeability in cell-based assays.
| Evidence Dimension | Computed LogP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | LogP = 4.009 (vendor-computed) |
| Comparator Or Baseline | Para isomer (4-(methylthio)-N-(pentan-3-yl)aniline): LogP not experimentally published; class-estimated ~3.6–3.8. Ortho isomer (2-(methylthio)-N-(pentan-3-yl)aniline): LogP not experimentally published; class-estimated ~3.7–3.9. |
| Quantified Difference | Meta isomer LogP estimated ~0.2–0.4 log units higher than ortho/para isomers (class inference only) |
| Conditions | Computational prediction (vendor); class-level estimation from aniline SAR |
Why This Matters
For procurement decisions in medicinal chemistry, a ~0.3 log unit LogP difference can significantly shift HPLC retention time and Caco-2 permeability predictions, making the meta isomer the preferred choice when higher lipophilicity is desired without additional ring substitution.
- [1] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC, 1995. Chapter 3 (substituent effects on LogP of anilines). View Source
